Cas no 2097992-37-3 (5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine)

• Product Name: 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine
• CAS No: 2097992-37-3
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 4775876
• Update Time: 2025-10-05

5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-azidoethyl)octahydrofuro[3,4-c]pyridine
• 5-(2-azidoethyl)-3,3a,4,6,7,7a-hexahydro-1H-furo[3,4-c]pyridine
• 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine

• Inchi： 1S/C9H16N4O/c10-12-11-2-4-13-3-1-8-6-14-7-9(8)5-13/h8-9H,1-7H2
• InChI Key： YIHCKPWTOQOFNO-UHFFFAOYSA-N
• SMILES： O1CC2CN(CCN=[N+]=[N-])CCC2C1

Computed Properties

• Exact Mass: 196.13241115 g/mol
• Monoisotopic Mass: 196.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.8
• Molecular Weight: 196.25

Additional information on 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine

5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine: A Comprehensive Overview

The compound with CAS No 2097992-37-3, known as 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring fused with a furan moiety and an azide group. The presence of the azide group introduces interesting reactivity and potential applications in various chemical transformations. Recent studies have highlighted its role in click chemistry and its potential as a building block for more complex molecules.

5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine exhibits a bicyclic structure that provides stability and rigidity to the molecule. The octahydrofuro[3,4-c]pyridine core is a saturated bicyclic system, which is known for its ability to mimic certain natural product frameworks. This makes it an attractive target for researchers exploring bio-inspired synthesis. The azide group at the 5-position further enhances its versatility, enabling it to participate in reactions such as the Staudinger reaction or the Huisgen cycloaddition, which are pivotal in modern organic synthesis.

Recent advancements in synthetic methodology have allowed for the efficient synthesis of 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine. Researchers have employed various strategies, including ring-closing metathesis and tandem cyclization reactions, to construct this compound. These methods not only improve the yield but also provide access to structurally diverse analogs, which are valuable for exploring its biological properties.

The biological activity of 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes and cellular targets. Its ability to modulate key biological pathways makes it a promising candidate for drug discovery efforts. Furthermore, the azide group can be utilized in bioconjugation reactions, enabling the attachment of biomolecules such as proteins or nucleic acids for diagnostic and therapeutic applications.

In terms of applications, 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine has shown potential in materials science as well. Its rigid structure and functional groups make it suitable for use in polymer chemistry or as a precursor for advanced materials. Researchers have explored its use in constructing supramolecular assemblies and stimuli-responsive materials, highlighting its versatility beyond traditional pharmaceutical applications.

Looking ahead, the continued exploration of 5-(2-Azidoethyl)octahydrofuro[3,4-c]pyridine is expected to yield further insights into its chemical reactivity and biological relevance. With ongoing advancements in synthetic techniques and computational modeling, this compound will likely play an increasingly important role in both academic research and industrial applications.